Cas no 1343775-04-1 (3-(benzylsulfanyl)azetidine)

• Product Name: 3-(benzylsulfanyl)azetidine
• CAS No: 1343775-04-1
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• MDL: MFCD16871928
• CID: 5208084
• PubChem ID: 62785751
• Update Time: 2026-03-06

3-(benzylsulfanyl)azetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-[(phenylmethyl)thio]-
• 3-(Benzylthio)azetidine
• 3-(benzylsulfanyl)azetidine

• MDL： MFCD16871928
• Inchi： 1S/C10H13NS/c1-2-4-9(5-3-1)8-12-10-6-11-7-10/h1-5,10-11H,6-8H2
• InChI Key： VVZINLINWYGSTI-UHFFFAOYSA-N
• SMILES： N1CC(SCC2=CC=CC=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-(benzylsulfanyl)azetidine

Recent Advances in the Study of 3-(Benzylsulfanyl)azetidine and Its Applications in Chemical Biology and Medicine

The compound 3-(benzylsulfanyl)azetidine (CAS: 1343775-04-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity and ability to modulate pharmacokinetic properties, making it an attractive scaffold in drug design.

Recent studies have explored the synthetic routes to 3-(benzylsulfanyl)azetidine, with particular emphasis on optimizing yield and purity. One notable approach involves the nucleophilic substitution of azetidine derivatives with benzyl thiols under mild conditions, achieving high selectivity and efficiency. The incorporation of the benzylsulfanyl moiety is believed to enhance the compound's lipophilicity, thereby improving its membrane permeability and bioavailability. These synthetic advancements are crucial for scaling up production and facilitating further biological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(benzylsulfanyl)azetidine exhibits promising inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, it has shown moderate activity against cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis, suggesting potential applications as an anti-inflammatory agent. Additionally, molecular docking studies have revealed that the compound can bind to the active sites of several kinases, implicating its role in modulating signal transduction pathways. These findings underscore the compound's versatility as a pharmacophore.

Further investigations into the pharmacokinetic profile of 3-(benzylsulfanyl)azetidine have revealed favorable metabolic stability and low cytotoxicity in human cell lines. These properties are essential for its development as a drug candidate, as they indicate a reduced likelihood of adverse effects. However, challenges remain in optimizing its selectivity and potency, which are currently the focus of ongoing structure-activity relationship (SAR) studies. Researchers are also exploring its potential in combination therapies, particularly in oncology, where its ability to modulate multiple targets could be advantageous.

In conclusion, 3-(benzylsulfanyl)azetidine represents a promising scaffold in medicinal chemistry, with demonstrated potential in anti-inflammatory and kinase modulation applications. The recent advancements in its synthesis and biological evaluation provide a solid foundation for future research. Further studies are needed to elucidate its mechanisms of action and to explore its therapeutic potential in vivo. The compound's unique structural features and favorable pharmacokinetic properties make it a compelling candidate for drug development, warranting continued investigation.